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Compound of Interest

Compound Name: N-Ethyl-desoxy-veratramine

Cat. No.: B15295983 Get Quote

Disclaimer: Information regarding the specific compound N-Ethyl-desoxy-veratramine is not

readily available in published scientific literature. This guide provides a comprehensive

overview and independent validation of the published findings for the closely related steroidal

alkaloid, veratramine. The data presented here is intended to serve as a valuable reference for

researchers, scientists, and drug development professionals investigating the therapeutic

potential of veratramine and similar compounds. The findings related to veratramine may not

be directly extrapolated to N-Ethyl-desoxy-veratramine.

This guide summarizes the anti-cancer effects of veratramine, focusing on its impact on various

cancer cell lines and its mechanism of action through the inhibition of key signaling pathways.

Experimental data from multiple studies are presented for comparative analysis.

Quantitative Data Summary
The following tables summarize the dose-dependent effects of veratramine on cell viability,

apoptosis, and cell cycle progression in different human cancer cell lines.

Table 1: Veratramine IC50 Values in Human Cancer Cell Lines
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Cell Line Cancer Type IC50 (µM) Reference

A549
Non-Small Cell Lung

Cancer
51.99 [1]

NCI-H358
Non-Small Cell Lung

Cancer
259.6 [1]

H1299
Non-Small Cell Lung

Cancer
Not Specified [1][2]

A172 Glioblastoma
Dose-dependent

reduction in viability
[3]

HS-683 Glioblastoma
Dose-dependent

reduction in viability
[3]

T98G Glioblastoma
Dose-dependent

reduction in viability
[3]

U-373-MG Glioblastoma
Dose-dependent

reduction in viability
[3]

143B Osteosarcoma

Dose-dependent

reduction in

proliferation

[4]

HOS Osteosarcoma

Dose-dependent

reduction in

proliferation

[4]

HepG2 Liver Cancer

Dose-dependent

reduction in

proliferation

[5]

PC3 Prostate Cancer

Dose-dependent

reduction in

proliferation

[6]

DU145 Prostate Cancer

Dose-dependent

reduction in

proliferation

[6]
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Table 2: Effects of Veratramine on Apoptosis and Cell Cycle

Cell Line Cancer Type
Effect on
Apoptosis

Effect on Cell
Cycle

Reference

A549
Non-Small Cell

Lung Cancer
Increased

G0/G1 phase

arrest
[1]

NCI-H358
Non-Small Cell

Lung Cancer
Increased

G2/M phase

delay
[1]

NCI-H1299
Non-Small Cell

Lung Cancer
Increased

G2/M phase

delay
[1]

Glioblastoma

Cell Lines
Glioblastoma

Markedly

induced

G0/G1 phase

arrest
[3]

Osteosarcoma

Cell Lines
Osteosarcoma Induced

G0/G1 phase

arrest
[4]

Prostate Cancer

Cell Lines
Prostate Cancer Not specified

G0/G1 phase

arrest
[6]

Signaling Pathways and Experimental Workflows
Veratramine has been shown to exert its anti-tumor effects primarily through the modulation of

the Hedgehog (Hh) and PI3K/Akt/mTOR signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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ethyl-desoxy-veratramine-findings]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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